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Compound of Interest

Compound Name: Bayin

Cat. No.: B15984760

Get Quote

An important clarification regarding the nomenclature of "Bayin" is necessary at the outset of

this technical guide. While the user's request specified "Bayin," a thorough review of the

scientific literature reveals a significant disparity in available research. The compound "Bayin,"

with the molecular formula C21H20O9, is documented in chemical databases. However, there

is a notable absence of in-depth studies on its biological activities, signaling pathways, and

experimental protocols.

Conversely, the vast majority of research in this area is focused on two closely related and

structurally similar flavonoids: Baicalin (C21H18O11) and its aglycone, Baicalein (C15H10O5).

These compounds are major bioactive constituents isolated from the roots of Scutellaria

baicalensis (Baikal skullcap), a plant with a long history of use in traditional medicine. Given the

scarcity of data on "Bayin" and the extensive research on its analogues, this guide will provide

a comprehensive overview of the molecular formula, weight, and, most importantly, the well-

documented biological activities and signaling pathways of Baicalin and Baicalein. This

approach aims to provide the most valuable and actionable information for researchers,

scientists, and drug development professionals.
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To provide a clear reference, the following table summarizes the key physicochemical

properties of Bayin, Baicalin, and Baicalein.

Property Bayin Baicalin Baicalein

Molecular Formula C21H20O9[1] C21H18O11 C15H10O5

Molecular Weight 416.38 g/mol [1] 446.36 g/mol 270.24 g/mol

IUPAC Name

7-hydroxy-2-(4-

hydroxyphenyl)-8-

[(2S,3R,4R,5S,6R)-3,

4,5-trihydroxy-6-

(hydroxymethyl)oxan-

2-yl]chromen-4-one[1]

(2S,3S,4S,5R,6S)-6-

(5,6-dihydroxy-4-oxo-

2-phenylchromen-7-

yl)oxy-3,4,5-

trihydroxyoxane-2-

carboxylic acid

5,6,7-trihydroxy-2-

phenylchromen-4-one

CAS Number 3681-96-7[1] 21967-41-9 491-67-8

Core Biological Activities and Therapeutic Potential
Baicalin and Baicalein have garnered significant attention for their multi-faceted therapeutic

properties, which are primarily attributed to their ability to modulate various signaling pathways

involved in inflammation, apoptosis, and cell cycle regulation.[1][2] Their pharmacological

effects include anti-inflammatory, antioxidant, anticancer, neuroprotective, and antiviral

activities.

Key Signaling Pathways and Mechanisms of Action
The biological effects of Baicalin and Baicalein are mediated through their interaction with

several key signaling pathways. The following sections detail these pathways and are

accompanied by diagrams generated using the DOT language for visualization.

PI3K/Akt Signaling Pathway
The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell

survival, proliferation, and apoptosis. Baicalein has been shown to inhibit this pathway, leading

to the induction of apoptosis and autophagy in cancer cells.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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